5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride

• Molecular Formula: C11H13ClO3S
• Molecular Weight: 260.74 g/mol
• IUPAC Name: 5-methoxy-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride
• InChI: InChI=1S/C11H13ClO3S/c1-15-11-4-2-3-8-7-9(16(12,13)14)5-6-10(8)11/h2-4,9H,5-7H2,1H3
• InChI Key: KSTSBAMMKOKUBR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1CCC(C2)S(=O)(=O)Cl

Description

5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride is a sulfonated derivative of a partially hydrogenated naphthalene scaffold. The compound features a methoxy substituent at the 5-position and a reactive sulfonyl chloride group at the 2-position. This structural motif is significant in medicinal and synthetic chemistry, particularly as an intermediate for sulfonamide-based pharmaceuticals or agrochemicals .

Synthetic routes for related compounds, such as 5-methoxy-1,2,3,4-tetrahydro-2-naphthoic acid (a precursor with a carboxylic acid group instead of sulfonyl chloride), have been optimized to achieve high yields (87%) using commercial starting materials like 5-methoxy-2-tetralone. Such protocols often involve oxidation, reduction, and catalytic hydrogenation steps .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride typically involves the sulfonylation of 5-Methoxy-1,2,3,4-tetrahydronaphthalene. One common method is the reaction of 5-Methoxy-1,2,3,4-tetrahydronaphthalene with chlorosulfonic acid under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

In an industrial setting, the production of 5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride may involve large-scale sulfonylation processes using automated reactors. The reaction conditions are optimized to ensure high yield and purity of the final product. The use of advanced purification techniques, such as recrystallization and chromatography, is common to achieve the desired quality.

Chemical Reactions Analysis

Types of Reactions

5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be substituted by nucleophiles such as amines, alcohols, and thiols, leading to the formation of sulfonamide, sulfonate ester, and sulfonothioate derivatives.

Reduction Reactions: The compound can be reduced to the corresponding sulfonyl hydride using reducing agents like lithium aluminum hydride.

Oxidation Reactions: Oxidation of the methoxy group can lead to the formation of the corresponding sulfone or sulfoxide derivatives.

Common Reagents and Conditions

Substitution Reactions: Common reagents include amines, alcohols, and thiols. The reactions are typically carried out in the presence of a base such as triethylamine or pyridine to neutralize the hydrogen chloride byproduct.

Reduction Reactions: Reducing agents like lithium aluminum hydride or sodium borohydride are used under anhydrous conditions.

Oxidation Reactions: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid are employed under controlled conditions.

Major Products Formed

Sulfonamide Derivatives: Formed by the reaction with amines.

Sulfonate Ester Derivatives: Formed by the reaction with alcohols.

Sulfonothioate Derivatives: Formed by the reaction with thiols.

Sulfone and Sulfoxide Derivatives: Formed by the oxidation of the methoxy group.

Scientific Research Applications

5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is employed in the study of enzyme inhibition and protein modification due to its reactive sulfonyl chloride group.

Industry: The compound is used in the production of specialty chemicals and materials, including polymers and surfactants.

Mechanism of Action

The mechanism of action of 5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride involves the reactivity of the sulfonyl chloride group. This group can form covalent bonds with nucleophilic sites on biomolecules, leading to the modification of proteins and enzymes. The methoxy group may also participate in interactions with molecular targets, influencing the compound’s overall activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Reactivity and Stability

Key Comparisons :

Compound Name	Core Structure	Substituents	Reactivity/Applications
5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride	Tetrahydronaphthalene	5-OCH₃, 2-SO₂Cl	High reactivity for nucleophilic substitution (e.g., sulfonamide formation); enhanced solubility due to methoxy group
Naphthalene-2-sulfonyl chloride	Naphthalene (fully aromatic)	2-SO₂Cl	Higher aromatic stability; less flexible core may limit interactions in biological systems
Benzene sulfonyl chloride	Benzene	1-SO₂Cl	Simpler structure; widely used in sulfonylation reactions but lacks regioselectivity modifiers like methoxy groups
5-Chloro-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride	Tetrahydronaphthalene	5-Cl, 2-SO₂Cl	Electron-withdrawing Cl may reduce nucleophilicity of the sulfonyl chloride compared to methoxy derivatives

Key Findings :

• The tetrahydronaphthalene core reduces planarity compared to naphthalene, which may influence binding to hydrophobic targets in drug design.

Stability and Handling Considerations

• Sulfonyl chlorides are generally moisture-sensitive. The methoxy group may slightly mitigate hydrolysis rates compared to electron-withdrawing substituents (e.g., nitro or chloro groups) due to its electron-donating nature.
• No direct stability data for the compound is available in the provided evidence, but analogous tetrahydronaphthalene derivatives are reported to be stable under inert storage conditions .

Limitations in Available Data

The provided evidence lacks direct comparisons with other sulfonyl chlorides. For example:

• focuses on a carboxylic acid derivative rather than the sulfonyl chloride.
• discusses organophosphate pesticides (e.g., Methidathion), which are structurally unrelated .

Biological Activity

5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride (CAS No. 2060052-83-5) is a sulfonyl chloride derivative that has garnered interest in medicinal chemistry and pharmacology due to its potential biological activities. This article delves into its biological activity, mechanisms of action, and relevant research findings.

5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride has the following chemical characteristics:

• Molecular Formula : C₁₁H₁₃ClO₃S
• Molecular Weight : 260.74 g/mol
• Purity : Typically >95% .

Structural Representation

The compound features a naphthalene core with a methoxy group and a sulfonyl chloride functional group, which is crucial for its reactivity and biological interactions.

Research indicates that compounds like 5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride can interact with various biological targets, potentially influencing signaling pathways involved in cell proliferation and apoptosis. The sulfonyl chloride moiety is known for its ability to form covalent bonds with nucleophilic sites in proteins, which can modulate their function.

Pharmacological Studies

• Anticancer Activity : Preliminary studies have shown that sulfonyl chlorides can exhibit cytotoxic effects against various cancer cell lines. For instance, compounds structurally similar to 5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride have demonstrated the ability to inhibit tumor growth in vitro and in vivo models .
• Sigma Receptor Affinity : A comparative molecular field analysis suggests that related compounds may exhibit affinity for sigma receptors (specifically sigma-2 receptors), which are implicated in cancer biology and neuroprotection .
• Enzyme Inhibition : The ability of sulfonyl chlorides to act as electrophiles allows them to inhibit various enzymes by modifying active site residues. This property can be harnessed in drug design to develop inhibitors for specific targets involved in disease pathways.

Case Study 1: Antitumor Activity

In a study published in the Journal of Organic Chemistry, researchers synthesized several sulfonyl chlorides and evaluated their cytotoxic effects on human cancer cell lines. The results indicated that modifications on the naphthalene ring significantly influenced the potency of these compounds against cancer cells .

Case Study 2: Sigma Receptor Binding

A study focusing on the structure-affinity relationship of sigma receptor ligands highlighted that certain modifications on the naphthalene structure enhanced binding affinity to sigma receptors. This suggests potential applications in developing therapeutic agents targeting these receptors .

Table 1: Comparison of Biological Activities of Related Compounds

Compound Name	CAS Number	Activity	Reference
5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-sulfonyl chloride	2060052-83-5	Anticancer (in vitro)
5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid	53568-17-5	Sigma receptor affinity
5-Methoxy-naphthalene sulfonamide	N/A	Enzyme inhibition

Table 2: Synthesis Pathways for Sulfonyl Chlorides

Step	Reagent/Conditions	Product
Step 1	Naphthalene + Methanol	Methoxy-naphthalene
Step 2	SO₂Cl₂ (sulfonyl chloride)	Sulfonyl derivative
Step 3	Hydrolysis	Final product